N-(4-ethylphenyl)-2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[6-methoxy-3-(4-methylphenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C27H26N2O5S/c1-4-19-7-9-20(10-8-19)28-26(30)17-29-16-25(35(32,33)22-12-5-18(2)6-13-22)27(31)23-15-21(34-3)11-14-24(23)29/h5-16H,4,17H2,1-3H3,(H,28,30)
• InChI Key: OVNGFIIMDBQQDM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol

Description

N-(4-ethylphenyl)-2-(6-methoxy-4-oxo-3-tosylquinolin-1(4H)-yl)acetamide, also known as EMOTA, is a quinoline-based compound that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research applications.

Scientific Research Applications

Synthesis and Applications

• Synthesis Techniques : Several studies focus on novel synthetic routes for quinoline derivatives, emphasizing the importance of these compounds in pharmaceutical research. For instance, a practical synthesis route for related quinoline acetamides through cyclization processes demonstrates the ongoing efforts to improve the efficiency and yield of these compounds (Ma Wenpeng et al., 2014). Such methodologies are crucial for the development of new drugs and materials.

• Pharmacological Activities : Research on quinazolinyl acetamides reveals their potential for analgesic and anti-inflammatory activities. A study synthesized novel compounds and tested them, showing significant activities compared to standard drugs (V. Alagarsamy et al., 2015). This highlights the therapeutic potential of quinoline and quinazoline derivatives in treating pain and inflammation.

• Antifungal Agents : The development of antifungal agents is another area of interest. Derivatives of acetamide, including those with a morpholin-3-yl structure, have shown promising antifungal activities against various species, indicating the broad spectrum of applications these compounds can have in combating fungal infections (D. Bardiot et al., 2015).

• Antimicrobial and Antioxidant Properties : Novel compounds, including those with thiadiazoline and selenadiazoline structures, have been synthesized and evaluated for their antimicrobial and antioxidant properties. These studies showcase the versatility of quinoline derivatives in addressing a range of biological challenges (Zainab K. Al-Khazragie et al., 2022).

• Anti-Tuberculosis Activity : Research into N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives for their anti-tuberculosis activity underlines the potential role of quinoline derivatives in developing treatments for infectious diseases (Yuefei Bai et al., 2011).